molecular formula C10H9IN2O2 B8276592 1-(3-Iodobenzyl)imidazolidine-2,4-dione

1-(3-Iodobenzyl)imidazolidine-2,4-dione

Cat. No.: B8276592
M. Wt: 316.09 g/mol
InChI Key: JIWFWZVHPHGZSK-UHFFFAOYSA-N
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Description

1-(3-Iodobenzyl)imidazolidine-2,4-dione is a derivative of the imidazolidine-2,4-dione core structure, characterized by a 3-iodobenzyl substituent at the N1 position. Its heavy atom (iodine) may enhance crystallographic utility or serve as a halogen bond donor in molecular interactions .

Properties

Molecular Formula

C10H9IN2O2

Molecular Weight

316.09 g/mol

IUPAC Name

1-[(3-iodophenyl)methyl]imidazolidine-2,4-dione

InChI

InChI=1S/C10H9IN2O2/c11-8-3-1-2-7(4-8)5-13-6-9(14)12-10(13)15/h1-4H,5-6H2,(H,12,14,15)

InChI Key

JIWFWZVHPHGZSK-UHFFFAOYSA-N

Canonical SMILES

C1C(=O)NC(=O)N1CC2=CC(=CC=C2)I

Origin of Product

United States

Comparison with Similar Compounds

Key Observations :

  • Solubility : Polar substituents (e.g., hydroxymethyl , triazole ) improve aqueous solubility, whereas iodobenzyl or aliphatic chains favor organic solvents.
  • Biological Relevance : Fluorine and thiophene substituents are associated with enhanced bioavailability and target binding in drug design .

Physicochemical and Functional Properties

Property This compound 3-(Hydroxymethyl)-1-(4-methoxyphenyl) (Z)-1-(9-Octadecenyl) Derivative
Molecular Weight (g/mol) 316.1 236.2 350.5
Predicted LogP ~2.8 (moderate lipophilicity) ~1.2 (hydrophilic) ~6.5 (highly lipophilic)
Crystallography Likely amenable (iodine aids X-ray) Confirmed via X-ray Not reported

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